Cas no 23571-75-7 (Ethyl 1,3,4-oxadiazole-2-carboxylate)

• Product Name: Ethyl 1,3,4-oxadiazole-2-carboxylate
• CAS No: 23571-75-7
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• CID: 4711627
• Update Time: 2025-06-13

Ethyl 1,3,4-oxadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 1,3,4-OXADIAZOLE-2-CARBOXYLATE
• ODZ100681
• AB58071
• Ethyl 1,3,4-oxadiazole-2-carboxylate

• Inchi： 1S/C5H6N2O3/c1-2-9-5(8)4-7-6-3-10-4/h3H,2H2,1H3
• InChI Key： UKZUBHIKKPLAEE-UHFFFAOYSA-N
• SMILES： O(C(C1=NN=CO1)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 128
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 1,3,4-oxadiazole-2-carboxylate

Recent Advances in the Application of Ethyl 1,3,4-oxadiazole-2-carboxylate (CAS: 23571-75-7) in Chemical Biology and Pharmaceutical Research

Ethyl 1,3,4-oxadiazole-2-carboxylate (CAS: 23571-75-7) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. The 1,3,4-oxadiazole scaffold is known for its bioisosteric properties, making it a valuable building block in the design of novel therapeutic agents. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic methodologies, biological activities, and potential pharmaceutical applications.

Recent studies have highlighted the role of Ethyl 1,3,4-oxadiazole-2-carboxylate as a key intermediate in the synthesis of biologically active molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of antimicrobial agents. Researchers synthesized a series of derivatives by modifying the ester group at the 2-position, resulting in compounds with potent activity against drug-resistant bacterial strains. The study underscored the importance of the oxadiazole ring in enhancing membrane permeability and target binding affinity.

In addition to its antimicrobial potential, Ethyl 1,3,4-oxadiazole-2-carboxylate has been investigated for its anticancer properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis of oxadiazole-based kinase inhibitors using this compound as a precursor. The derivatives exhibited selective inhibition of tyrosine kinases involved in cancer cell proliferation, with IC50 values in the nanomolar range. Molecular docking studies revealed that the oxadiazole ring forms critical hydrogen bonds with the kinase active site, providing insights for further optimization.

The compound's utility extends to neurodegenerative disease research. A recent study in ACS Chemical Neuroscience explored its incorporation into multifunctional ligands targeting amyloid-beta aggregation in Alzheimer's disease. The researchers designed hybrid molecules combining the oxadiazole moiety with cholinesterase inhibitors, resulting in dual-acting compounds with improved blood-brain barrier penetration. These findings highlight the scaffold's adaptability in addressing complex disease mechanisms.

From a synthetic chemistry perspective, advancements in green chemistry approaches for Ethyl 1,3,4-oxadiazole-2-carboxylate production have been notable. A 2023 Green Chemistry publication described a solvent-free mechanochemical synthesis route that improved yield by 25% while reducing waste generation. This development aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing processes for key intermediates.

In conclusion, Ethyl 1,3,4-oxadiazole-2-carboxylate (23571-75-7) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its structural versatility enables diverse therapeutic applications, from infectious diseases to oncology and CNS disorders. Ongoing research is expected to further expand its utility through innovative derivatization strategies and mechanism-of-action studies. The compound serves as a testament to the importance of heterocyclic chemistry in modern drug discovery efforts.